Cas no 102767-27-1 (1,2-Propanediol,3-[[4-[(2-hydroxyethyl)methylamino]-2-nitrophenyl]amino]-)

1,2-Propanediol,3-[[4-[(2-hydroxyethyl)methylamino]-2-nitrophenyl]amino]- structure
102767-27-1 structure
Product Name:1,2-Propanediol,3-[[4-[(2-hydroxyethyl)methylamino]-2-nitrophenyl]amino]-
CAS No:102767-27-1
MF:C12H19N3O5
MW:285.296363115311
CID:125229
PubChem ID:21832405
Update Time:2025-04-18

1,2-Propanediol,3-[[4-[(2-hydroxyethyl)methylamino]-2-nitrophenyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-[[4-[(2-hydroxyethyl)methylamino]-2-nitrophenyl]amino]-
    • HCBLUE10
    • HC BLUE NO. 10
    • HC Blue 10
    • DTXSID00879793
    • 102767-27-1
    • SCHEMBL111249
    • 3-[4-[2-hydroxyethyl(methyl)amino]-2-nitroanilino]propane-1,2-diol
    • 3-((4-((2-Hydroxyethyl)(methyl)amino)-2-nitrophenyl)amino)propane-1,2-diol
    • Inchi: 1S/C12H19N3O5/c1-14(4-5-16)9-2-3-11(12(6-9)15(19)20)13-7-10(18)8-17/h2-3,6,10,13,16-18H,4-5,7-8H2,1H3
    • InChI Key: ICMWDHODFTWYFK-UHFFFAOYSA-N
    • SMILES: OC(CO)CNC1C=CC(=CC=1[N+](=O)[O-])N(C)CCO

Computed Properties

  • Exact Mass: 16.03132
  • Monoisotopic Mass: 285.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122A^2
  • XLogP3: 0.4

Experimental Properties

  • PSA: 0
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